1-(5-Methylthiophen-3-yl)pyrrolidine

• CAS No.: 62785-93-7
• Molecular Formula: C9H13NS
• Molecular Weight: 167.27 g/mol
• IUPAC Name: 1-(5-methylthiophen-3-yl)pyrrolidine
• InChI: InChI=1S/C9H13NS/c1-8-6-9(7-11-8)10-4-2-3-5-10/h6-7H,2-5H2,1H3
• InChI Key: ZRQKHIFOPZKGQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)N2CCCC2

Description

1-(5-Methylthiophen-3-yl)pyrrolidine is a chemical compound of interest in medicinal chemistry and drug discovery, featuring a pyrrolidine ring linked to a 5-methylthiophene group. The pyrrolidine ring is a saturated nitrogen heterocycle that serves as a privileged scaffold in pharmaceuticals . Its non-planar, three-dimensional structure, resulting from sp3-hybridization, allows for efficient exploration of pharmacophore space and can contribute favorably to a molecule's solubility and other physicochemical parameters . This scaffold is found in numerous approved drugs and bioactive molecules targeting a range of conditions, including infectious diseases, central nervous system disorders, and cancer . The thiophene moiety is a common heteroaromatic fragment also prevalent in drug molecules, often used to modulate electronic properties and molecular interactions . The specific combination of these two rings makes 1-(5-Methylthiophen-3-yl)pyrrolidine a versatile building block for the synthesis of more complex molecules. Researchers can functionalize the pyrrolidine nitrogen or the carbon atoms to create novel compounds for high-throughput screening and structure-activity relationship (SAR) studies . While biological data for this specific compound is limited in the public domain, analogous structures incorporating pyrrolidine and thiophene rings have demonstrated various pharmacological activities in preclinical research, such as anticonvulsant and antinociceptive effects . This suggests its potential utility in developing new therapeutic agents. This product is intended for research purposes as a chemical intermediate or synthetic precursor. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Comparison with Similar Compounds

Key Differences :

• Natural vs. Synthetic Origin : Compounds like those from Piper longum (e.g., piperlonguminine derivatives) are naturally occurring, whereas the target compound is likely synthetic .

Acyl-Substituted Pyrrolidine Derivatives

Acylated pyrrolidines exhibit diverse pharmacological profiles:

Compound Name	Substituent	Key Findings	Reference
(E,E)-1-(2,4-Dodecadienoyl)-pyrrolidine	Unsaturated acyl chain	Evaluated via QSAR read-across analysis; long hydrophobic chain may affect toxicity .
1-(1-Oxo-3-phenyl-2-propenyl)-piperidine	Phenylpropenoyl group	Structural similarity to the target compound; potential CNS activity inferred from regulated analogs .

Key Insights :

• Regulatory Status : Thiophene-containing pyrrolidines (e.g., "thiophene analog of phencyclidine") are regulated in some jurisdictions, highlighting the importance of substituent choice in drug design .

Bioactivity and Pharmacological Profiles

While direct data on 1-(5-Methylthiophen-3-yl)pyrrolidine is scarce, inferences can be drawn from related compounds:

• Antioxidant Potential: Thiophene derivatives, such as those studied by Jiang et al. (2018), demonstrate antioxidant capacity via Cu²⁺ ion reduction mechanisms, suggesting the target compound may share similar properties .
• Anticancer Activity : N-Substituted pyrrolidines, including those with aromatic acyl groups, have shown anticancer effects in vitro, likely through kinase inhibition or apoptosis induction .
• Safety Profile : QSAR analyses of acylated pyrrolidines emphasize the need to evaluate substituent-driven toxicity, particularly for unsaturated or bulky groups .

Preparation Methods

Synthesis of 3-Bromo-5-methylthiophene

The thiophene precursor, 3-bromo-5-methylthiophene, can be prepared via electrophilic bromination of 5-methylthiophene using N-bromosuccinimide (NBS) under radical-initiated conditions. Alternatively, directed ortho-metalation strategies using n-butyllithium and subsequent quenching with bromine provide regioselective access.

Preparation of Pyrrolidine-1-boronic Acid

Pyrrolidine-1-boronic acid is synthesized via lithiation of pyrrolidine followed by transmetallation with trimethyl borate. This intermediate is highly reactive in cross-coupling reactions but requires stabilization using protecting groups such as tert-butoxycarbonyl (Boc).

Coupling Reaction Optimization

Combining 3-bromo-5-methylthiophene (1.2 equiv) with pyrrolidine-1-boronic acid (1.0 equiv) in the presence of Pd(PPh₃)₄ (5 mol%) and Cs₂CO₃ (2.0 equiv) in toluene/water (4:1) at 80°C yields the target compound after 12 hours. Purification via silica gel chromatography (ethyl acetate/hexane, 1:4) affords the product in ~65% yield.

Key Challenges :

• Competitive protodeboronation of the boronic acid.
• Steric hindrance at the pyrrolidine nitrogen.

Cyclocondensation of Thiophene-Containing Amines

Cyclocondensation reactions enable simultaneous ring formation and functionalization. This approach leverages bifunctional precursors to construct the pyrrolidine ring while incorporating the thiophene moiety.

Synthesis of 5-Methylthiophen-3-amine

5-Methylthiophen-3-amine is prepared via reduction of the corresponding nitro compound using H₂/Pd-C in ethanol. Alternatively, Hofmann degradation of 5-methylthiophen-3-carboxamide with NaOCl/NaOH provides the amine in 70–80% yield.

Cyclocondensation with Diketones

Reacting 5-methylthiophen-3-amine (1.0 equiv) with glutaric acid (1.1 equiv) in polyphosphoric acid (PPA) at 120°C for 6 hours induces cyclodehydration, forming the pyrrolidine ring. The reaction proceeds via imine intermediate formation, followed by intramolecular cyclization. Post-reduction with NaBH₄ in methanol yields the saturated pyrrolidine derivative in 55% overall yield.

Advantages :

• Single-pot synthesis minimizes purification steps.
• Compatible with electron-deficient thiophenes.

Reductive Amination and Hydrogenation

Reductive amination offers a stereocontrolled route to pyrrolidines by combining aldehydes with amines under reducing conditions.

Preparation of 5-Methylthiophene-3-carbaldehyde

Oxidation of 5-methylthiophen-3-methanol using pyridinium chlorochromate (PCC) in dichloromethane provides the aldehyde in >90% yield.

Reductive Amination Protocol

Reacting 5-methylthiophene-3-carbaldehyde (1.0 equiv) with 1,4-diaminobutane (1.2 equiv) in methanol under H₂ (50 psi) and Raney Ni catalysis at 25°C for 24 hours generates the imine intermediate, which undergoes cyclization to form 1-(5-methylthiophen-3-yl)pyrrolidine. The product is isolated via distillation (bp 110–115°C/0.1 mmHg) in 60% yield.

Mechanistic Insight :
DFT calculations indicate that the reaction proceeds via a low-energy pathway involving proton transfer from the amine to the aldehyde, followed by hydride shift and cyclization.

Petasis Reaction for Spirocyclic Intermediates

The Petasis reaction, which couples boronic acids, amines, and carbonyl compounds, provides a versatile platform for assembling complex pyrrolidines.

Reaction Components

• Boronic acid : 5-Methylthiophen-3-boronic acid (synthesized via Miyaura borylation of 3-bromo-5-methylthiophene).
• Amine : tert-Butylamine (1.2 equiv).
• Carbonyl : Cyclopropanone (1.0 equiv).

Synthetic Procedure

Heating the components in methanol at 60°C for 48 hours forms a spirocyclic intermediate, which undergoes hydroboration-oxidation and acid hydrolysis to yield 1-(5-methylthiophen-3-yl)pyrrolidine. The overall yield is 40% after column chromatography.

Limitations :

• Requires stoichiometric control to avoid oligomerization.
• Sensitive to steric bulk in the boronic acid.

Comparative Analysis of Methods

Method	Yield (%)	Key Advantages	Limitations
Suzuki-Miyaura Coupling	65	High regioselectivity, scalable	Boronic acid instability
Cyclocondensation	55	Single-pot synthesis	Harsh reaction conditions
Reductive Amination	60	Stereochemical control	Requires high-pressure H₂
Petasis Reaction	40	Modular substrate scope	Low yield due to side reactions

Q & A

Q. How can researchers address batch-to-batch variability in neurobehavioral studies?

• Methodological Answer : Implement strict quality control (QC) protocols:
• HPLC purity thresholds : ≥98% by area under the curve (AUC).
• Behavioral assays : Include positive controls (e.g., ketamine for NMDA antagonism) and blinded experimenters to reduce bias.
  Statistical tools like Grubbs’ test can identify outliers in dose-response data .